Cas no 1097053-12-7 (2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole)
1097053-12-7 structure
Product Name:2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole
CAS No:1097053-12-7
MF:C14H17ClN2O
MW:264.750582456589
CID:5734011
PubChem ID:43342791
Update Time:2023-11-22
2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-125847
- 2-(Chloro(phenyl)methyl)-5-isopentyl-1,3,4-oxadiazole
- 1097053-12-7
- 2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole
- AKOS009345219
- Z385457712
- CS-0274172
- 2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole
-
- Inchi: 1S/C14H17ClN2O/c1-10(2)8-9-12-16-17-14(18-12)13(15)11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
- InChI Key: DFJNEFBNPVNATH-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1)C1=NN=C(CCC(C)C)O1
Computed Properties
- Exact Mass: 264.1029409g/mol
- Monoisotopic Mass: 264.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.9Ų
2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376195-10mg |
2-[Chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376195-50mg |
2-[Chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C376195-100mg |
2-[Chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Enamine | EN300-125847-0.05g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 90% | 0.05g |
$182.0 | 2023-11-13 | |
| Enamine | EN300-125847-0.1g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 90% | 0.1g |
$272.0 | 2023-11-13 | |
| Enamine | EN300-125847-0.25g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 90% | 0.25g |
$389.0 | 2023-11-13 | |
| Enamine | EN300-125847-0.5g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 90% | 0.5g |
$613.0 | 2023-11-13 | |
| Enamine | EN300-125847-1.0g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-125847-2.5g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 90% | 2.5g |
$1539.0 | 2023-11-13 | |
| Enamine | EN300-125847-5.0g |
2-[chloro(phenyl)methyl]-5-(3-methylbutyl)-1,3,4-oxadiazole |
1097053-12-7 | 5g |
$2277.0 | 2023-06-08 |
2-Chloro(phenyl)methyl-5-(3-methylbutyl)-1,3,4-oxadiazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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